Cas no 1306739-56-9 (1-Acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid)

• Product Name: 1-Acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid
• CAS No: 1306739-56-9
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 4693454
• Update Time: 2025-06-12

1-Acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid
• T4688
• 4-piperidinecarboxylic acid, 1-acetyl-4-[(4-methoxyphenyl)methyl]-
• 1-acetyl-4-[(4-methoxyphenyl)methyl]piperidine-4-carboxylic acid
• 1-Acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-12(18)17-9-7-16(8-10-17,15(19)20)11-13-3-5-14(21-2)6-4-13/h3-6H,7-11H2,1-2H3,(H,19,20)
• InChI Key： BWHMJFMWQTYBBA-UHFFFAOYSA-N
• SMILES： OC(C1(CC2C=CC(=CC=2)OC)CCN(C(C)=O)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 380
• Topological Polar Surface Area: 66.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 498.7±35.0 °C at 760 mmHg
• Flash Point: 255.4±25.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-Acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid

Comprehensive Overview of 1-Acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid (CAS No. 1306739-56-9)

1-Acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid (CAS No. 1306739-56-9) is a specialized organic compound with a unique structural framework, combining a piperidine core with acetyl and methoxybenzyl functional groups. This compound has garnered attention in pharmaceutical and biochemical research due to its potential as a building block for drug discovery. Its molecular formula, C₁₆H₂₁NO₄, highlights its moderate complexity, making it a subject of interest for synthetic chemists exploring heterocyclic compounds and carboxylic acid derivatives.

In recent years, the demand for piperidine-based compounds like 1-Acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid has surged, driven by their applications in central nervous system (CNS) drug development and enzyme inhibition studies. Researchers are particularly intrigued by its potential role in modulating neurotransmitter activity, a hot topic in neurodegenerative disease research. The compound’s methoxybenzyl moiety is also under scrutiny for its possible antioxidant properties, aligning with the growing focus on oxidative stress and neuroprotection in modern medicine.

The synthesis of CAS No. 1306739-56-9 typically involves multi-step organic reactions, including N-acetylation and carboxylation of the piperidine ring. Its purity and stability are critical for experimental reproducibility, a recurring concern in high-throughput screening and preclinical studies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its structural integrity, addressing the pharmaceutical industry’s emphasis on quality control.

From an industrial perspective, 1-Acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid is often sourced as a research-grade chemical for academic and commercial labs. Its applications extend to peptide mimetics and small-molecule probes, reflecting broader trends in targeted therapy and precision medicine. Notably, its carboxylic acid group allows for further derivatization, making it a versatile intermediate in medicinal chemistry projects.

Environmental and safety considerations for this compound are consistent with standard laboratory protocols. While not classified as hazardous, proper handling of organic solvents during its synthesis remains a priority. This aligns with the increasing regulatory focus on green chemistry and sustainable synthesis methods, topics frequently searched by professionals in the field.

In summary, 1-Acetyl-4-(4-methoxybenzyl)piperidine-4-carboxylic acid (CAS No. 1306739-56-9) represents a compelling case study in the intersection of structural diversity and bioactive potential. Its relevance to drug design and mechanistic studies ensures its continued prominence in scientific literature and industrial applications.